Synthesis of spherical superconductors†

CrystEngComm Pub Date: 2013-03-19 DOI: 10.1039/C3CE40269J

Abstract

The cuprate superconductor YBa2Cu3O7−δ (Y123) has been synthesised for the first time in a spherical morphology. The use of carboxymethyl-dextran in a pre-formed, spherical morphology enables not only the engineering of this new macromorphological motif, but also crystallochemical control of the superconductor at the nano-scale.

Graphical abstract: Synthesis of spherical superconductors
Synthesis of spherical superconductors†
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